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Compound of Interest

Compound Name: Patamostat mesilate

Cat. No.: B052478 Get Quote

An extensive review of publicly available scientific literature and databases reveals a significant

lack of pharmacological information for the compound identified as Patamostat mesilate (CAS

Number: 114568-32-0). While the existence of this chemical entity is confirmed through its

Chemical Abstracts Service (CAS) registration, detailed data regarding its mechanism of action,

pharmacokinetics, pharmacodynamics, and clinical trial history are not present in the public

domain.

This comprehensive search included inquiries for its pharmacological profile, mechanism of

action, synonym verification, and any associated experimental data. The consistent outcome

across all searches was the absence of substantive information directly pertaining to

Patamostat mesilate.

It is possible that "Patamostat mesilate" may be an internal designation for a compound not

yet disclosed publicly, a drug that was discontinued in early development, or a rare chemical

with limited research.

In contrast, significant information is available for two similarly named serine protease

inhibitors: Camostat mesilate and Nafamostat mesilate. Given the similarity in nomenclature, it

is plausible that the intended subject of inquiry may have been one of these compounds. For

the benefit of researchers, scientists, and drug development professionals, a brief overview of

these two agents is provided below.

Camostat Mesilate
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Camostat mesilate is an orally active serine protease inhibitor. Its primary mechanism of action

involves the inhibition of various proteases, including trypsin and transmembrane protease,

serine 2 (TMPRSS2). The inhibition of TMPRSS2 has garnered particular interest for its role in

preventing the entry of certain viruses, including SARS-CoV-2, into host cells.

Nafamostat Mesilate
Nafamostat mesilate is a broad-spectrum serine protease inhibitor administered intravenously.

It exhibits potent inhibitory activity against a range of proteases, including thrombin, plasmin,

and kallikrein. This broad activity has led to its use as an anticoagulant, particularly in the

context of disseminated intravascular coagulation and during extracorporeal circulation.

Due to the lack of available data for Patamostat mesilate, the core requirements of this

technical guide, including quantitative data tables, detailed experimental protocols, and

visualizations of signaling pathways, cannot be fulfilled at this time. Researchers interested in

serine protease inhibitors are encouraged to investigate the extensive literature available for

Camostat mesilate and Nafamostat mesilate.

Should further information on Patamostat mesilate become publicly available, a

comprehensive pharmacological profile will be compiled to meet the specifications of this

request.

To cite this document: BenchChem. [Pharmacological Profile of Patamostat Mesilate: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052478#pharmacological-profile-of-patamostat-
mesilate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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